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Compound of Interest

Compound Name: Isopropyl acrylate

Cat. No.: B3029531 Get Quote

An In-depth Technical Guide to the GHS Classification and Safe Handling of Isopropyl
Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isopropyl acrylate
(CAS No. 689-12-3), in accordance with the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). The following sections detail the substance's GHS classification,

physical and toxicological properties, and essential precautions for safe handling, storage, and

disposal.

GHS Classification
Isopropyl acrylate is classified as a hazardous substance under the GHS framework. The

primary hazards are associated with its flammability and its potential to cause severe skin and

eye damage. The official classification and associated labeling elements are summarized

below.

Signal Word:Danger[1][2]

Pictograms:
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Pictogram Hazard Class

GHS02: Flame Flammable liquids

GHS05: Corrosion
Skin corrosion/irritation, Serious eye

damage/eye irritation

GHS07: Exclamation Mark
Skin irritation, Eye irritation, Respiratory tract

irritation

Hazard Statements:

A harmonized classification from the European Chemicals Agency (ECHA) and other sources

indicates the following hazard statements apply to isopropyl acrylate[1][2]:

H225: Highly flammable liquid and vapor.[1][3]

H314: Causes severe skin burns and eye damage.[1][3]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][4]

H411: Toxic to aquatic life with long lasting effects.[1]

Physicochemical and Toxicological Data
Understanding the properties of isopropyl acrylate is critical for risk assessment and the

implementation of appropriate safety measures.

Physical and Chemical Properties
The following table summarizes key physical and chemical data for isopropyl acrylate.
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Property Value Reference

Molecular Formula C₆H₁₀O₂ [2][3][5]

Molecular Weight 114.14 g/mol [1][2][5]

CAS Number 689-12-3 [2][3]

Appearance Clear, colorless liquid [1][6]

Odor Ester-like, fruity [1][6]

Boiling Point 51-52°C @ 103 mm Hg [5]

Flash Point 22.9°C [5]

Density 0.893 g/cm³ [5]

Solubility in Water
4,216 mg/L @ 25°C

(estimated)
[7]

Toxicological Data
While specific acute toxicity data (e.g., LD50, LC50) for isopropyl acrylate is not extensively

detailed in readily available literature, one source notes that its toxicological properties have

not been thoroughly investigated[8]. The primary toxicological concerns are its corrosive and

irritant effects on the skin, eyes, and respiratory system[1][4]. For reference, data for the

structurally similar compound, ethyl acrylate, is provided below.
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Endpoint Species Value Guideline Reference

Acute Oral

Toxicity (LD50)
Rat 1,120 mg/kg -

Acute Dermal

Toxicity (LD50)
Rabbit 1,800 mg/kg -

Acute Inhalation

Toxicity (LC50)
Rat

9.137 mg/L (4h,

vapor)
OECD TG 403

Skin Irritation Rabbit Irritating to skin OECD TG 404

Eye Irritation Rabbit Eye irritation -

Safe Handling and Emergency Protocols
The following diagram illustrates the logical relationship between the identified GHS hazards of

isopropyl acrylate and the necessary handling precautions.
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GHS Hazards

Handling Precautions

H225: Highly Flammable

Engineering Controls
(Fume Hood, Ventilation)

Mitigates vapor ignition

Storage & Handling
(Grounding, Inert Atmosphere, Cool/Dry)

Prevents fire/explosion

H314: Causes Severe Skin Burns
and Eye Damage

Minimizes exposure

Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

Prevents contact

First-Aid Measures
(Eyewash, Safety Shower, Fresh Air)

Emergency response

H335: May Cause
Respiratory Irritation

Controls vapors/aerosols

Prevents inhalation

Emergency response

Click to download full resolution via product page

Caption: Logical workflow from GHS hazards to required handling precautions.

Engineering Controls
Ventilation: Always handle isopropyl acrylate in a well-ventilated area. A chemical fume

hood is required to minimize inhalation of vapors and prevent the accumulation of flammable

concentrations[8].

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment to prevent ignition sources[3][9].
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Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors[3][9].

Emergency Equipment: Ensure that an emergency eyewash station and a safety shower are

readily accessible and in good working order[10][11].

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical splash goggles that meet approved standards (e.g.,

NIOSH or EN 166). A face shield should also be worn when there is a significant risk of

splashing[8][11].

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and inspect them before use.

Flame-retardant and antistatic protective clothing, such as a lab coat, is necessary to prevent

skin contact[8].

Respiratory Protection: If ventilation is insufficient or during procedures that may generate

aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used[11].

Storage and Disposal
Storage: Store containers in a cool, dry, dark, and well-ventilated place, away from heat,

sparks, open flames, and direct sunlight[3][8][9]. Containers should be tightly closed to

prevent leakage and vapor release[3][8]. Isopropyl acrylate may polymerize, so it should be

stored under an inert atmosphere (e.g., nitrogen) if required, and away from incompatible

materials like strong oxidizing agents, acids, and bases[11].

Disposal: Dispose of unused monomer and contaminated materials as hazardous waste in

accordance with all local, regional, and national regulations. Do not pour down the drain[3][8]

[11].

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention[3][8].
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with large amounts of water for at least 15 minutes. Seek immediate medical attention as this

substance causes severe skin burns[3][8].

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes

and seek immediate medical attention[3][8].

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Seek immediate medical attention[3][8].

Key Experimental Protocols for Hazard
Determination
The GHS classification of isopropyl acrylate is based on data derived from standardized

experimental protocols. The methodologies for determining skin and eye irritation/corrosion are

critical for understanding the basis of its "Corrosive" classification. The following are summaries

of the relevant OECD test guidelines.

Skin Corrosion/Irritation Testing
The potential of a chemical to cause skin corrosion (irreversible damage) or irritation (reversible

damage) is typically assessed using a tiered approach that prioritizes in vitro methods over

animal testing.

OECD Test Guideline 431: In Vitro Skin Corrosion - Reconstructed Human Epidermis (RhE)

Test Method

Principle: This test uses a three-dimensional model of human epidermis grown from non-

transformed human keratinocytes. The test chemical is applied topically to the tissue

surface. Corrosive chemicals penetrate and damage the stratum corneum and underlying

cell layers, leading to cytotoxicity.

Methodology: The test chemical is applied to the RhE tissue for specific exposure times

(e.g., 3 minutes and 1 hour). After exposure, the tissue is rinsed, and cell viability is

measured using a colorimetric assay (e.g., MTT assay), which quantifies the reduction of

MTT dye by mitochondrial enzymes in viable cells.
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Interpretation: Cell viability is compared to a negative control. A chemical is identified as

corrosive if the cell viability falls below specific thresholds (e.g., <50% viability after 3

minutes or <15% after 1 hour). This method can distinguish between corrosive and non-

corrosive substances.

OECD Test Guideline 439: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE)

Test Method

Principle: Similar to OECD TG 431, this method uses an RhE model to predict skin

irritation potential.

Methodology: The test chemical is applied to the RhE model for a defined period (typically

15-60 minutes). Cell viability is then determined using the MTT assay.

Interpretation: A chemical is classified as a skin irritant (GHS Category 2) if the mean cell

viability is reduced to ≤ 50% after exposure.

Serious Eye Damage/Eye Irritation Testing
Similar to skin testing, a weight-of-the-evidence and tiered testing strategy is used to evaluate

eye hazards, starting with in vitro and ex vivo methods.

OECD Test Guideline 437: Bovine Corneal Opacity and Permeability (BCOP) Test Method

Principle: This ex vivo method uses corneas isolated from the eyes of cattle obtained from

abattoirs to assess the potential for a chemical to cause severe eye damage.

Methodology: The test chemical is applied to the epithelial surface of the cornea. The

effects are quantified by measuring two endpoints: corneal opacity (light scattering) and

permeability (measured by the amount of fluorescein dye that passes through the cornea).

Interpretation: An "In Vitro Irritancy Score" is calculated based on the opacity and

permeability values. Scores above a certain threshold indicate a corrosive or severe

irritant potential.

OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) Test

Method
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Principle: This in vitro test uses a multi-layered epithelium of human-derived corneal cells

to identify chemicals that are not classified for eye irritation or serious eye damage.

Methodology: The test chemical is applied to the surface of the corneal tissue model. After

a defined exposure time, cell viability is measured using the MTT assay.

Interpretation: If cell viability remains high (e.g., > 60%), the chemical is considered not to

require classification for eye irritation or serious damage (No Category). This test is

primarily used to identify non-irritants. For identifying irritants and corrosives, other tests

are required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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